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Compound of Interest

Compound Name:
5-Chloro-2-(4-

methoxyphenoxy)aniline

CAS No.: 62966-75-0

Cat. No.: B2903930

Get Quote

Executive Summary & Chemical Identity
5-Chloro-2-(4-methoxyphenoxy)aniline is a functionalized 2-phenoxyaniline (diaryl ether

amine) derivative. It serves as a critical intermediate in the synthesis of bioactive heterocycles,

particularly quinazolines (for oncology) and salicylanilides (for parasitology).

Its structural core mimics the pharmacophore of several major drug classes, offering a versatile

platform for structure-activity relationship (SAR) exploration.
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Property Data

IUPAC Name 5-Chloro-2-(4-methoxyphenoxy)aniline

Chemical Class Diaryl ether amine; 2-Phenoxyaniline

Molecular Formula C₁₃H₁₂ClNO₂

Molecular Weight 249.69 g/mol

Key Functionality

Primary amine (nucleophile), Ether linkage

(flexible linker), Chlorine (lipophilic/metabolic

blocker)

Primary Applications

Precursor for Tubulin Inhibitors, Kinase

Inhibitors (VEGFR/PDGFR), and Enoyl-ACP

Reductase Inhibitors.

Pharmacological Profile & Biological Activity[2][3][4]
The biological activity of 5-Chloro-2-(4-methoxyphenoxy)aniline is primarily realized through

its derivatives. The amine moiety acts as a "warhead" attachment point, while the diaryl ether

backbone provides the necessary hydrophobic interactions for protein binding.

Antimitotic Activity (Tubulin Polymerization Inhibition)
The most significant pharmacological application of this scaffold is in the design of antimitotic

agents.

Mechanism: The 2-phenoxyaniline motif mimics the cis-stilbene geometry of Combretastatin

A-4 and the biaryl ether structure of Colchicine binding site inhibitors.

Key Interaction: The 4-methoxy group on the phenoxy ring functions as a hydrogen bond

acceptor, crucial for anchoring the molecule within the colchicine-binding pocket of

-tubulin.

Evidence: Research on anilinoquinazolines demonstrates that 4'-alkoxyl substitution

(specifically methoxy) on the 5-anilino ring significantly enhances potency against tumor cell

lines (e.g., KB, HCT-116) by arresting cells in the G2/M phase.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b2903930/docs?utm_src=pdf-body#technical-guide-biological-activity-of-5-chloro-2-4-methoxyphenoxy-aniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2903930?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Antimicrobial Activity (Enoyl-ACP Reductase Inhibition)
Structurally, this compound is a des-hydroxy, methoxy-analog of Triclosan.

Target: FabI (Enoyl-ACP reductase) in bacteria (E. coli, S. aureus) and InhA in

Mycobacterium tuberculosis.

SAR Insight: While the free amine is less active than the phenol (Triclosan), converting the

amine to a urea or Schiff base restores high-affinity binding to the NAD+ cofactor site in the

enzyme. The 4-methoxy group improves lipophilicity and membrane permeability compared

to the hydroxyl group.

Kinase Inhibition (VEGFR/PDGFR Models)
The diaryl ether amine is a validated scaffold for Type II kinase inhibitors.

Structural Homology: It shares the hydrophobic "linker-tail" architecture seen in Sorafenib

and Lenvatinib.

Application: Derivatization of the amine with isocyanates yields diaryl ureas, which bind to

the DFG-out conformation of kinases (e.g., VEGFR-2, c-Kit), blocking angiogenesis in solid

tumors.

Synthetic Pathways & Process Chemistry[2][5][6]
The synthesis of 5-Chloro-2-(4-methoxyphenoxy)aniline follows a robust two-step protocol:

Nucleophilic Aromatic Substitution (

) followed by Nitro Reduction.

Synthesis Workflow Diagram

2,4-Dichloronitrobenzene
(Electrophile)

Intermediate:
5-Chloro-2-(4-methoxyphenoxy)nitrobenzene

K2CO3, DMF
100°C, 4h (SnAr)

4-Methoxyphenol
(Nucleophile)

Product:
5-Chloro-2-(4-methoxyphenoxy)aniline

Fe/NH4Cl or H2/Pd-C
Reduction
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Figure 1: Synthetic route for 5-Chloro-2-(4-methoxyphenoxy)aniline via SnAr and Nitro

Reduction.

Detailed Experimental Protocol
Step 1: Preparation of 5-Chloro-2-(4-methoxyphenoxy)nitrobenzene

Reagents: 2,4-Dichloronitrobenzene (1.0 eq), 4-Methoxyphenol (1.1 eq), Potassium

Carbonate (

, 2.0 eq).

Solvent: N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO).

Procedure:

Charge a round-bottom flask with 4-methoxyphenol and

in DMF. Stir at RT for 30 min to form the phenoxide.

Add 2,4-Dichloronitrobenzene slowly.

Heat the mixture to 100–110°C for 4–6 hours. Monitor by TLC (Hexane/EtOAc 4:1).

Workup: Pour into ice-water. Filter the yellow precipitate. Recrystallize from Ethanol.[1]

Yield: Typically 85–92%.

Step 2: Reduction to 5-Chloro-2-(4-methoxyphenoxy)aniline

Reagents: Iron powder (Fe, 5.0 eq), Ammonium Chloride (

, 5.0 eq).

Solvent: Ethanol/Water (3:1).

Procedure:
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Suspend the nitro intermediate in Ethanol/Water.

Add Fe powder and

.

Reflux at 80°C for 2–4 hours. The yellow color should fade to colorless/pale brown.

Workup: Filter hot through Celite to remove iron residues. Concentrate the filtrate. Extract

with Ethyl Acetate, wash with brine, and dry over

.

Purification: Recrystallization from Hexane/Chloroform or Column Chromatography.

Yield: Typically 80–90%.[2]

Biological Evaluation Protocols
To validate the biological activity of derivatives synthesized from this scaffold, the following

assays are standard.

In Vitro Tubulin Polymerization Assay
This assay determines if the compound inhibits the assembly of tubulin into microtubules

(characteristic of colchicine-site binders).
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Parameter Condition

Protein Source Purified Porcine Brain Tubulin (>99% pure)

Buffer
PEM Buffer (80 mM PIPES, 1 mM EGTA, 1 mM

, pH 6.9) + 1 mM GTP

Detection
Fluorescence (DAPI reporter) or Turbidimetry (

)

Procedure

1. Incubate tubulin (2 mg/mL) with test

compound (1–10

) at 37°C.2. Measure absorbance at 340 nm

every 30s for 60 min.3. Compare

of polymerization vs. Vehicle (DMSO) and

Control (Colchicine).

Result Interpretation
A decrease in steady-state turbidity indicates

inhibition of polymerization.

Antibacterial Microdilution Assay (MIC)
Used to assess activity against S. aureus (Gram-positive) and E. coli (Gram-negative).

Media: Cation-adjusted Mueller-Hinton Broth (CAMHB).

Inoculum:

CFU/mL.

Compound Range: Serial 2-fold dilutions (e.g., 64

to 0.125

) in DMSO.

Incubation: 37°C for 18–24 hours.
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Endpoint: Lowest concentration with no visible growth (MIC).

Pharmacophore Mapping & Mechanism
The biological versatility of 5-Chloro-2-(4-methoxyphenoxy)aniline stems from its ability to

adopt distinct conformations that fit different binding pockets.

Diaryl Ether Scaffold
(Hydrophobic Core)

5-Chloro Group
(Lipophilic/Metabolic Stability)

4-Methoxy Group
(H-Bond Acceptor/Donor)

Aniline Amine
(H-Bond Donor/Warhead)

Tubulin (Colchicine Site)
Requires: Twisted Conformation

H-Bonding

Kinase (DFG-out Pocket)
Requires: Linear/Extended Conformation

Urea Formation

Click to download full resolution via product page

Figure 2: Pharmacophore features and target interactions of the 5-Chloro-2-(4-
methoxyphenoxy)aniline scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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